4-[(3,5-Dimethylphenyl)amino]-2-methylphenol

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 4-(3,5-dimethylanilino)-2-methylphenol
• InChI: InChI=1S/C15H17NO/c1-10-6-11(2)8-14(7-10)16-13-4-5-15(17)12(3)9-13/h4-9,16-17H,1-3H3
• InChI Key: SVERQACUTREAOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=CC(=C(C=C2)O)C)C

Description

4-[(3,5-Dimethylphenyl)amino]-2-methylphenol is a phenolic derivative featuring an aniline substitution, which classifies it as a potential intermediate for synthetic organic chemistry and pharmaceutical research. Compounds with similar structural motifs, such as those containing the (3,5-dimethylphenyl)amino group, are recognized for their utility in constructing more complex molecules with investigated biological properties . For instance, Schiff base adducts derived from analogous structures have been studied for their observable effects on tumors and as potential oxidative phosphorylation inhibitors . This compound serves as a versatile building block (or synthon) for researchers developing novel chemical entities, particularly in the synthesis of ligands or potential pharmacologically active molecules. The presence of both phenolic hydroxyl and secondary aniline functional groups provides two potential sites for chemical modification and conjugation. When handling this material, researchers should refer to the Safety Data Sheet (SDS) and adhere to standard laboratory safety protocols. The product is provided strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Key Observations :

• Amino vs. Ketone Linkages: The amino group in 4-[(3,5-Dimethylphenyl)amino]-2-methylphenol allows for hydrogen bonding, whereas methanone derivatives (e.g., compound 9) exhibit stronger electron-withdrawing effects .
• Substituent Positioning : Methyl groups at the 3,5-positions on the aniline ring (common in , and 7) enhance steric bulk and lipophilicity compared to unmethylated analogs.

Key Observations :

• Yields for 4-[(3,5-Dimethylphenyl)amino]-2-methylphenol analogs (e.g., 18g) are higher (~70–75%) compared to urea-linked derivatives (e.g., 4h, 42%), likely due to reduced steric demands in amidation vs. urea formation .
• Introduction of carboxylic acid chains (e.g., 18g) requires additional purification steps, slightly reducing yields compared to simpler phenolic derivatives .

Spectroscopic and Analytical Data

Comparative 1H NMR shifts for aromatic protons (ppm):

Compound Name	Aromatic Proton Shifts (δ, ppm)	Reference
4-[(3,5-Dimethylphenyl)amino]-2-methylphenol	6.8–7.2 (phenol ring); 6.6–6.9 (3,5-dimethylphenyl)
3,5-Dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol ()	7.4–7.6 (diazenyl-linked phenyl); 3.8–3.9 (methoxy groups)
4-Amino-2,3,5-trimethylphenol	6.5–6.7 (phenol ring); 2.1–2.3 (methyl groups)

Key Observations :

• Methoxy groups () and additional methyl substituents () downfield-shift aromatic protons due to electron-donating effects .
• Amino linkages () exhibit broad singlet peaks for NH protons (~5.0–5.5 ppm), absent in ketone or diazenyl derivatives .

Key Observations :

• Methanone derivatives (e.g., compound 9) show potent bioactivity with low toxicity, suggesting that ketone functionalities may enhance target specificity compared to amino-linked analogs .
• Safety protocols for phenolic compounds (e.g., respiratory protection) are critical across all derivatives .

Q & A

Basic Research Question

• Structural confirmation :
  • ¹H/¹³C NMR : Assign peaks for aromatic protons (δ 6.8–7.2 ppm) and methyl groups (δ 2.2–2.5 ppm) .
  • FT-IR : Confirm amine (-NH, ~3400 cm⁻¹) and phenolic (-OH, ~3200 cm⁻¹) functionalities .
• Purity assessment :
  • HPLC : Reverse-phase C18 column (acetonitrile/water gradient) to detect impurities <1% .
  • Mass spectrometry (ESI-MS) : Molecular ion peak [M+H]⁺ at m/z 257.3 .

How does the compound’s stability vary under different pH conditions?

Advanced Research Question

• pH-dependent degradation :
  • Acidic conditions (pH <3) : Protonation of the amine group increases solubility but may lead to hydrolysis of the phenolic ester derivatives.
  • Alkaline conditions (pH >9) : Deprotonation of the phenolic -OH group (predicted pKa ~13.57 ) accelerates oxidation to quinone derivatives.
• Methodology :
  • Conduct accelerated stability studies (40°C/75% RH) across pH 1–13. Monitor degradation via HPLC and UV-Vis spectroscopy .

How can researchers resolve contradictions in reported biological activities of structural analogs?

Advanced Research Question
Discrepancies in receptor selectivity (e.g., serotonin vs. dopamine receptors) may arise from:

• Structural variations : Compare substituent effects (e.g., 3,5-dimethyl vs. methoxy groups) on binding affinity .
• Assay conditions : Standardize cell-based assays (e.g., HEK293 cells expressing target receptors) and control for metabolite interference .
• Computational validation : Use molecular docking (AutoDock Vina) to predict interactions with receptor active sites .

What experimental designs are recommended to study enzyme-substrate interactions involving this compound?

Advanced Research Question

• Kinetic assays :
  • Fluorescence quenching : Monitor binding to cytochrome P450 enzymes by measuring tryptophan fluorescence decay .
  • Surface Plasmon Resonance (SPR) : Immobilize the compound on a sensor chip to quantify binding constants (KD) with target enzymes .
• Competitive inhibition studies : Co-incubate with known substrates (e.g., NADPH) to identify inhibitory mechanisms .

What are the key physicochemical properties critical for pharmacokinetic studies?

Basic Research Question

• Lipophilicity : LogP ~2.8 (predicted), indicating moderate blood-brain barrier permeability .
• Solubility : ~0.5 mg/mL in aqueous buffers at pH 7.4; improves with cosolvents (e.g., DMSO) .
• Thermal stability : Decomposes at 569.4°C (predicted), suitable for high-temperature reactions .

How can computational methods predict the compound’s interactions with biological targets?

Advanced Research Question

• Molecular dynamics (MD) simulations :
  • Simulate binding to serotonin receptors (5-HT2A) using GROMACS. Analyze hydrogen bonding with Asp155 and hydrophobic interactions with Phe339 .
• QSAR modeling :
  • Correlate substituent electronegativity (Hammett σ values) with IC₅₀ data for lead optimization .

What is the compound’s role in multi-step organic synthesis?

Advanced Research Question

• Intermediate for heterocycles :
  • Coupling reactions : Suzuki-Miyaura cross-coupling with boronic acids to introduce aryl groups at the phenol position .
  • Schiff base formation : React with aldehydes to generate imine derivatives for metal coordination studies .